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Compound of Interest

Compound Name: 3,4-Dinitrophenol

Cat. No.: B1215509

This in-depth technical guide provides a summary of the available thermochemical data for 3,4-
Dinitrophenol, targeting researchers, scientists, and professionals in drug development. The
guide details experimental methodologies for key thermochemical measurements and presents
the data in a structured format for clarity and comparative analysis.

Core Thermochemical Data

3,4-Dinitrophenol (CsH4N20s5) is a nitroaromatic compound with significant industrial and
research applications. A thorough understanding of its thermochemical properties is crucial for
safety, process optimization, and predicting its chemical behavior.

Quantitative Thermochemical Data

The experimental thermochemical data for 3,4-Dinitrophenol is limited in the public domain.
The following table summarizes the available phase change data. For comparative purposes,
data for the well-studied isomer, 2,4-Dinitrophenol, is also included where available.
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Thermochemic 3,4- 2,4- .
o . Units Reference
al Property Dinitrophenol Dinitrophenol
Molar Mass 184.1064 184.1064 g/mol [1]
Melting Point 134 112-114 °C [2]
Enthalpy of
) 25.38 Not Available kJ/mol
Fusion (AfusH)
Entropy of )
) 62.35 Not Available J/(mol-K)
Fusion (AfusS)
Enthalpy of
Sublimation 1235 Not Available kJ/mol
(AsubH)
Standard
Enthalpy of )
) Not Available -2697.2 + 3.2 kJ/mol [3]
Combustion
(AcH°solid)
Standard
Enthalpy of )
) Not Available -203.2+3.3 kJ/mol [3]
Formation
(AfH°solid)
Heat Capacity ] )
Not Available Not Available J/(mol-K)
(Cp)
Gibbs Free
Energy of Not Available Not Available kJ/mol

Formation (AfG®)

Note: The standard enthalpy of formation for 2,4-Dinitrophenol was calculated from its enthalpy

of combustion.[3] Similar experimental determination for 3,4-Dinitrophenol is required to

obtain its standard enthalpy of formation.

Experimental Protocols
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The determination of the thermochemical properties listed above relies on a set of well-
established experimental techniques. The following sections detail the methodologies for these
key experiments.

Combustion Calorimetry

This technique is used to determine the enthalpy of combustion, from which the standard
enthalpy of formation can be calculated.

o Apparatus: A static bomb calorimeter with a stainless steel twin-valve combustion bomb.

e Procedure:

[e]

A precisely weighed pellet of the sample (e.g., 3,4-Dinitrophenol) is placed in a crucible
inside the combustion bomb.

o A known length of fuse wire is connected to the sample.

o The bomb is sealed and pressurized with pure oxygen (typically to around 3 MPa).
o The bomb is placed in a calorimeter vessel containing a known mass of water.

o The sample is ignited by passing an electric current through the fuse wire.

o The temperature change of the water is meticulously recorded until it reaches a steady
state.

o The energy equivalent of the calorimeter is determined by combusting a standard
substance with a known heat of combustion, such as benzoic acid.

» Data Analysis: The heat of combustion is calculated from the temperature rise, the energy
equivalent of the calorimeter, and corrections for the heat of combustion of the fuse wire and
any side reactions (e.g., formation of nitric acid). The standard enthalpy of formation is then
derived using Hess's law.

Differential Scanning Calorimetry (DSC)
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DSC is a versatile technique used to measure heat flow associated with thermal transitions in a
material as a function of temperature. It is particularly useful for determining melting points,
enthalpies of fusion, and heat capacities.

o Apparatus: A differential scanning calorimeter.
e Procedure:

o Asmall, accurately weighed sample (typically 1-10 mg) of 3,4-Dinitrophenol is
hermetically sealed in an aluminum or copper pan.

o An empty, sealed pan is used as a reference.
o Both the sample and reference pans are placed in the DSC cell.

o The cell is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g.,
nitrogen).

o The difference in heat flow required to maintain the sample and reference at the same
temperature is recorded as a function of temperature.

o Data Analysis:

o Melting Point: The onset temperature of the endothermic peak in the DSC thermogram
corresponds to the melting point.

o Enthalpy of Fusion: The area under the melting peak is directly proportional to the
enthalpy of fusion. The instrument is calibrated using a standard with a known enthalpy of
fusion (e.g., indium).

o Heat Capacity: By comparing the heat flow to the sample with that of a standard material
(e.g., sapphire) under the same conditions, the heat capacity of the sample can be
determined.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a
controlled atmosphere. It is a primary method for determining the enthalpy of sublimation.
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e Apparatus: A thermogravimetric analyzer.
e Procedure:
o A small amount of the 3,4-Dinitrophenol sample is placed in a tared TGA pan.
o The pan is heated at a constant rate in an inert atmosphere (e.g., nitrogen).
o The mass of the sample is continuously monitored as the temperature increases.

o Data Analysis: The rate of mass loss due to sublimation is measured at different
temperatures. The enthalpy of sublimation can then be calculated using the Clausius-
Clapeyron equation, which relates the vapor pressure (proportional to the rate of mass loss)
to the temperature.

Visualizations

To better illustrate the relationships between the thermochemical properties and the
experimental methods used to determine them, the following diagram is provided.
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Thermochemical Properties

| Measures - (AcH®) (afH°) (afG?)

Experimental Methods Enthalpy of Combustion Calculated from > Standard Enthalpy of Formation Related by As_> Gibbs Free Energy of Formation

Combustion Calorimetry

Enthalpy of Fusion | __ RelatedbyT ____ > Entropy of Fusion
Measures | | (&fusH) (AfusS)
/
Differential Scanning
Calorimetry (DSC)
||

Heat Capacity
(Cp)

dl

Measures

u Enthalpy of Sublimation
(AsubH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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